![molecular formula C16H18N2O3 B2573228 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-((tetrahydrofuran-2-yl)methyl)acetamide CAS No. 852368-81-1](/img/structure/B2573228.png)
2-(2-methyl-1H-indol-3-yl)-2-oxo-N-((tetrahydrofuran-2-yl)methyl)acetamide
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Description
Scientific Research Applications
Biological Effects of Acetamide Derivatives
Acetamide and its derivatives, including compounds with complex structures similar to the one mentioned, have been reviewed for their toxicological profiles. These chemicals continue to have commercial importance, with research adding to our knowledge about the biological consequences of exposure. Studies cover individual chemicals within this category in various sections, reflecting the diverse biological responses and the type and amount of information available for each. This helps in understanding the usage or proposed usage of such compounds, including environmental toxicology Kennedy, 2001.
Synthesis and Pharmacological Activities of Derivatives
Piracetam, known for its cognitive-enhancing effects, represents a class of compounds to which the mentioned compound could be related, given its structure. The review of piracetam and its derivatives highlights different biological activities associated with these compounds, including their potential in treating central nervous system disorders, alcoholism, Raynaud’s phenomenon, deep vein thrombosis, and brain injury. Such reviews offer insights into the synthesis methodologies and pharmacological activities of similar compounds Dhama et al., 2021.
Environmental and Neurotoxicity Studies
The environmental persistence and potential neurotoxicity of compounds like acetaminophen, which shares functional groups with the compound , have been studied extensively. Advanced oxidation processes (AOPs) used for the degradation of such compounds in aqueous mediums lead to the formation of various by-products. These studies are crucial for understanding the environmental impact and biotoxicity of related compounds, providing a baseline for assessing the safety and ecological effects of new chemical entities Qutob et al., 2022.
Pharmacokinetics and Therapeutic Mechanisms
The pharmacokinetics and therapeutic mechanisms of ketamine, a compound utilized in anesthesia and pain therapy, provide an example of the complex interactions between chemical structure and biological activity. Studies on ketamine and its metabolites, including their analgesic, anti-inflammatory, and antidepressant actions, highlight the importance of understanding the pharmacological profiles of chemical compounds, including their metabolism and the potential for drug interactions Peltoniemi et al., 2016.
Properties
IUPAC Name |
2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(oxolan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c1-10-14(12-6-2-3-7-13(12)18-10)15(19)16(20)17-9-11-5-4-8-21-11/h2-3,6-7,11,18H,4-5,8-9H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSYNOUMZXCRKQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NCC3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.